Cas no 1549937-10-1 (4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline)

• Product Name: 4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline
• CAS No: 1549937-10-1
• MF: C₁₃H₂₀BrN₃
• MW: 298.222002029419
• CID: 6532995
• PubChem ID: 115297540
• Update Time: 2025-06-09

4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline
• EN300-714455
• 1549937-10-1
• 4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline

• Inchi： 1S/C13H20BrN3/c1-2-16-5-7-17(8-6-16)10-11-9-12(15)3-4-13(11)14/h3-4,9H,2,5-8,10,15H2,1H3
• InChI Key： NSRFMNXUYFZGAU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CN1CCN(CC)CC1)N

Computed Properties

• Exact Mass: 297.08406g/mol
• Monoisotopic Mass: 297.08406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.5Ų

Additional information on 4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline

Professional Introduction to 4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline (CAS No. 1549937-10-1)

4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and versatile applications. This compound, identified by the CAS number 1549937-10-1, has garnered attention due to its potential in drug discovery and development. The molecular framework of this compound consists of a brominated aniline core substituted with a piperazine moiety, which enhances its pharmacological properties and makes it a valuable intermediate in synthetic chemistry.

The structural features of 4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline contribute to its reactivity and utility in various chemical transformations. The presence of both bromine and amine functional groups allows for further derivatization, making it a versatile building block for more complex molecules. In recent years, there has been growing interest in exploring the pharmacological potential of this compound, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to modulate biological pathways effectively. The incorporation of a piperazine group in 4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline enhances its binding affinity to target proteins, making it a promising candidate for drug development. Specifically, research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline have been extensively studied. Advanced synthetic methodologies have been employed to optimize the production process, ensuring high yield and purity. These advancements have facilitated its use in large-scale pharmaceutical applications, where precision and efficiency are paramount.

The pharmacological profile of 4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline has been investigated in several preclinical studies. These studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules with therapeutic implications. For instance, derivatives of this compound have shown promise in the treatment of neurological disorders, where modulation of neurotransmitter activity is crucial. The ability of piperazine derivatives to interact with central nervous system receptors makes them particularly valuable in this context.

The chemical properties of 4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline, including its solubility, stability, and metabolic profile, have been thoroughly examined. These characteristics are essential for determining its suitability for clinical use. Researchers have found that modifications to the molecular structure can significantly alter these properties, thereby influencing the compound's efficacy and safety profile.

The role of computational chemistry in understanding the behavior of 4-Bromo-3-[(4-ethylpiperazin-1-yl)methyl]aniline cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These insights have guided the design of more effective derivatives with improved pharmacological properties.

In conclusion, 4-Bromo-3-[(4 ethyl piperazin - 1 - yl) methyl] aniline (CAS No. 1549937 - 10 - 1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and pharmacological potential make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, its importance in developing innovative therapeutic agents is likely to grow further.